Cas no 1804845-36-0 (3-Bromo-5-(difluoromethyl)-4-hydroxypyridine-2-acetic acid)

• Product Name: 3-Bromo-5-(difluoromethyl)-4-hydroxypyridine-2-acetic acid
• CAS No: 1804845-36-0
• MF: C₈H₆BrF₂NO₃
• MW: 282.038948535919
• CID: 4860307
• Update Time: 2025-10-12

3-Bromo-5-(difluoromethyl)-4-hydroxypyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(difluoromethyl)-4-hydroxypyridine-2-acetic acid

• Inchi： 1S/C8H6BrF2NO3/c9-6-4(1-5(13)14)12-2-3(7(6)15)8(10)11/h2,8H,1H2,(H,12,15)(H,13,14)
• InChI Key： SRLNRJUYNOAJMU-UHFFFAOYSA-N
• SMILES： BrC1C(C(C(F)F)=CNC=1CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 1.1
• Topological Polar Surface Area: 66.4

Additional information on 3-Bromo-5-(difluoromethyl)-4-hydroxypyridine-2-acetic acid

3-Bromo-5-(difluoromethyl)-4-hydroxypyridine-2-acetic Acid (CAS No. 1804845-36-0)

The compound 3-Bromo-5-(difluoromethyl)-4-hydroxypyridine-2-acetic Acid (CAS No. 1804845-36-0) is a highly specialized organic compound with significant potential in various fields of research and application. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and biological activities. The pyridine ring serves as the core structure, with substituents at positions 2, 3, 4, and 5, contributing to its complex and versatile reactivity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The presence of a bromine atom at position 3 and a difluoromethyl group at position 5 introduces significant electronic effects, enhancing the compound's ability to interact with biological systems. Additionally, the hydroxyl group at position 4 and the acetic acid moiety at position 2 further modulate the compound's physicochemical properties, making it a promising candidate for various applications.

The synthesis of 3-Bromo-5-(difluoromethyl)-4-hydroxypyridine-2-acetic Acid involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation-reduction processes. Researchers have employed advanced methodologies to optimize the synthesis pathway, ensuring high yield and purity. These advancements have been documented in recent publications, emphasizing the importance of precise reaction conditions and catalyst selection.

In terms of applications, this compound has shown remarkable potential in the field of medicinal chemistry. Its ability to act as a bioisostere makes it an ideal candidate for replacing functional groups in existing drugs while retaining or enhancing their pharmacological properties. For instance, studies have demonstrated its effectiveness in inhibiting key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

Moreover, the compound's unique structure allows for further functionalization, enabling researchers to explore its utility in other therapeutic areas such as oncology and neurodegenerative diseases. The incorporation of a difluoromethyl group has been shown to enhance metabolic stability, a critical factor in drug design. This feature has been extensively studied in recent clinical trials, where the compound exhibited favorable pharmacokinetic profiles.

The CAS No. 1804845-36-0 designation underscores the compound's recognition within the scientific community as a distinct entity with specific properties. Its inclusion in major chemical databases facilitates its identification and retrieval by researchers worldwide. This accessibility has significantly contributed to collaborative efforts in advancing its applications across diverse disciplines.

Recent breakthroughs in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have provided insights into its interaction with biological targets, enabling researchers to predict its efficacy and toxicity more accurately. These computational studies have been complemented by experimental validations, reinforcing the reliability of theoretical predictions.

In conclusion, 3-Bromo-5-(difluoromethyl)-4-hydroxypyridine-2-acetic Acid (CAS No. 1804845-36-0) stands as a testament to the ingenuity of modern chemical research. Its intricate structure and versatile properties make it a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover new facets of its potential, this compound is poised to play a pivotal role in shaping future advancements in medicinal chemistry and related fields.